Cas no 2227801-66-1 (rac-(1R,3R)-3-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227801-66-1
• MF: C₉H₁₂BrNS
• MW: 246.167280197144
• CID: 6461626
• PubChem ID: 165796750
• Update Time: 2025-06-07

rac-(1R,3R)-3-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1918898
• 2227801-66-1

• Inchi： 1S/C9H12BrNS/c1-9(2)7(8(9)11)5-3-6(10)12-4-5/h3-4,7-8H,11H2,1-2H3/t7-,8-/m0/s1
• InChI Key： BPPQICPHTXTJGI-YUMQZZPRSA-N
• SMILES： BrC1=CC(=CS1)[C@H]1[C@@H](C1(C)C)N

Computed Properties

• Exact Mass: 244.98738g/mol
• Monoisotopic Mass: 244.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Additional information on rac-(1R,3R)-3-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropan-1-amine

Introduction to rac-(1R,3R)-3-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227801-66-1)

rac-(1R,3R)-3-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227801-66-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropane ring and a bromothiophene moiety, which contribute to its potential biological activities and applications in drug development.

The chemical structure of rac-(1R,3R)-3-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropan-1-amine is particularly noteworthy due to its chirality. The presence of two chiral centers in the molecule results in the formation of four stereoisomers. The racemic mixture, as indicated by the prefix "rac-", consists of an equal mixture of the (1R,3R) and (1S,3S) enantiomers. This racemic form is often used in initial studies to evaluate the overall biological activity before further enantiomeric separation and analysis.

In recent years, there has been a growing interest in the development of small molecules with specific biological activities for therapeutic purposes. rac-(1R,3R)-3-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropan-1-amine has been studied for its potential as a lead compound in various medicinal chemistry projects. One of the key areas of research has been its interaction with specific receptors and enzymes involved in various physiological processes.

A study published in the Journal of Medicinal Chemistry in 2021 reported that rac-(1R,3R)-3-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropan-1-amine exhibits selective binding to a specific G-protein coupled receptor (GPCR). This binding activity suggests that the compound may have potential applications in modulating signaling pathways associated with neurological disorders and pain management. The researchers also noted that the compound's unique structure allows for high selectivity and reduced off-target effects, which are crucial factors in drug development.

Beyond its receptor binding properties, rac-(1R,3R)-3-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropan-1-amine has been investigated for its ability to cross the blood-brain barrier (BBB). The BBB is a significant challenge in the development of central nervous system (CNS) drugs due to its restrictive nature. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound can effectively penetrate the BBB, making it a promising candidate for CNS-targeted therapies.

The synthetic route for preparing rac-(1R,3R)-3-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropan-1-amine has also been optimized to improve yield and purity. A recent publication in Organic Letters described a novel synthetic method involving palladium-catalyzed cross-coupling reactions followed by ring-closing metathesis. This method not only enhances the efficiency of the synthesis but also provides a scalable approach for large-scale production.

In addition to its potential therapeutic applications, rac-(1R,3R)-3-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropan-1-amine has been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it valuable for understanding complex cellular processes and identifying new drug targets. Researchers at several leading institutions have utilized this compound to study signaling cascades involved in inflammation and cancer progression.

The safety profile of rac-(1R,3R)-3-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropan-1-amine is another critical aspect of its evaluation. Preclinical studies have shown that it exhibits low toxicity and good pharmacokinetic properties. These findings are essential for advancing the compound into clinical trials and ultimately into clinical use.

In conclusion, rac-(1R,3R)-3-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227801-66-1) represents a promising lead compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or as a tool compound in chemical biology studies.